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Compound of Interest

Compound Name: Eduleine

Cat. No.: B189077

For researchers, scientists, and drug development professionals, Eduleine (7-methoxy-1-
methyl-2-phenylquinolin-4(1H)-one) represents a natural product with a defined chemical
identity but a largely uncharted biological profile. Despite its isolation from plant sources, the
scientific literature currently lacks in-depth studies on its pharmacological effects, mechanism
of action, and specific signaling pathways. This guide provides a thorough overview of the
existing physicochemical data for Eduleine and explores the biological activities of structurally
similar compounds to contextualize its potential for future research.

Physicochemical Properties of Eduleine

Eduleine is a quinolinone alkaloid that has been identified in plant species such as Lunasia
amara and Casimiroa edulis[1]. Its fundamental chemical and physical characteristics are
summarized below.
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Property Value Source
Molecular Formula C17H15NO2 PubChem[1]
Molecular Weight 265.31 g/mol PubChem[1]

7-methoxy-1-methyl-2-
IUPAC Name o PubChem[1]
phenylquinolin-4-one

CAS Number 483-51-2 PubChem[1]
Physical Description Solid PubChem[1]
Melting Point 200 - 201 °C PubChem[1]

Biological Activity and Therapeutic Potential: An
Extrapolation from Related Compounds

While direct evidence of Eduleine's biological activity is not available in the current body of
scientific literature, the therapeutic actions of structurally related quinolinone and isoquinoline
alkaloids may offer insights into its potential pharmacological profile.

Anticancer Potential: Some 4-alkoxy-2-arylquinolines, which share a core structure with
Eduleine, have been investigated as inhibitors of topoisomerase I, a key enzyme in DNA
replication and a target for cancer therapy. This suggests that Eduleine could be a candidate
for investigation as a potential anticancer agent.

Anti-inflammatory Effects: A synthetic isoquinoline alkaloid, MHTP [2-methoxy-4-(7-methoxy-
1,2,3,4-tetrahydroisoquinolin-1-yl) phenol], has demonstrated anti-inflammatory activity in
preclinical models of acute lung injury[2]. Given the structural similarities, Eduleine may
possess similar anti-inflammatory properties.

Experimental Protocols: A Generalized Approach

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of Eduleine
are not currently published. However, a general workflow for the investigation of a natural
product like Eduleine would typically involve the following stages.
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A generalized workflow for the isolation and biological evaluation of Eduleine.
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Signaling Pathways: A Frontier for Discovery

As there are no published studies on the mechanism of action of Eduleine, any depiction of its
signaling pathways would be purely speculative. Research into this compound would need to
first establish its biological activity, after which investigations into the specific molecular targets
and downstream signaling cascades could be undertaken. Based on the activities of related

compounds, potential, yet uninvestigated, pathways could involve those related to DNA

damage response (if it acts as a topoisomerase inhibitor) or inflammatory signaling cascades

(such as the NF-kB pathway).

Binding/Inhibition
Modulation
Leads to

Click to download full resolution via product page

/Hypothetical Cellular Response to Eduleine\

A hypothetical signaling pathway for Eduleine based on related compounds.

Conclusion
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Eduleine is a chemically characterized natural product with a significant lack of biological data.
The information available on structurally similar quinolinone and isoquinoline alkaloids
suggests that Eduleine may hold potential as a lead compound for the development of new
anticancer or anti-inflammatory agents. This comprehensive guide highlights the current
knowledge gap and underscores the opportunity for further research to unlock the therapeutic
potential of this underexplored molecule. The provided generalized experimental workflow
offers a roadmap for initiating such investigations. Future studies are essential to elucidate the
bioactivity, mechanism of action, and signaling pathways of Eduleine, thereby paving the way
for its potential application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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